Mitapivat
Mitapivat
Mitapivat, also known as PKM2 activator 1020 is a PKM2 activator (pyruvate kinase activator) for the treatment of pyruvate kinase deficiency.
Brand Name:
Vulcanchem
CAS No.:
1260075-17-9
VCID:
VC0535522
InChI:
InChI=1S/C24H26N4O3S/c29-24(28-15-13-27(14-16-28)17-18-6-7-18)20-8-10-21(11-9-20)26-32(30,31)22-5-1-3-19-4-2-12-25-23(19)22/h1-5,8-12,18,26H,6-7,13-17H2
SMILES:
C1CC1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC5=C4N=CC=C5
Molecular Formula:
C24H26N4O3S
Molecular Weight:
450.557
Mitapivat
CAS No.: 1260075-17-9
Inhibitors
VCID: VC0535522
Molecular Formula: C24H26N4O3S
Molecular Weight: 450.557
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1260075-17-9 |
---|---|
Product Name | Mitapivat |
Molecular Formula | C24H26N4O3S |
Molecular Weight | 450.557 |
IUPAC Name | N-[4-[4-(cyclopropylmethyl)piperazine-1-carbonyl]phenyl]quinoline-8-sulfonamide |
Standard InChI | InChI=1S/C24H26N4O3S/c29-24(28-15-13-27(14-16-28)17-18-6-7-18)20-8-10-21(11-9-20)26-32(30,31)22-5-1-3-19-4-2-12-25-23(19)22/h1-5,8-12,18,26H,6-7,13-17H2 |
Standard InChIKey | XAYGBKHKBBXDAK-UHFFFAOYSA-N |
SMILES | C1CC1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC5=C4N=CC=C5 |
Appearance | Solid powder |
Description | Mitapivat, also known as PKM2 activator 1020 is a PKM2 activator (pyruvate kinase activator) for the treatment of pyruvate kinase deficiency. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | PKR-IN-1; PKM2 activator 1020; PKM2 activator; Mitapivat. |
PubChem Compound | 59634741 |
Last Modified | Dec 05 2021 |
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